Cas no 55814-66-9 (1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene)

1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene structure
55814-66-9 structure
Product Name:1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene
CAS No:55814-66-9
MF:C20H25BrO
MW:361.315905332565
CID:2831877
PubChem ID:20321363
Update Time:2025-04-21

1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

    • QORLLYCYONZQEH-UHFFFAOYSA-N
    • Benzene, 1-(4-bromophenoxy)-3,5-bis(1,1-dimethylethyl)-
    • SCHEMBL11610464
    • 1-(3,5-di-tertiary butylphenoxy)-4-bromobenzene
    • 55814-66-9
    • DTXSID60605191
    • 1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene
    • Inchi: 1S/C20H25BrO/c1-19(2,3)14-11-15(20(4,5)6)13-18(12-14)22-17-9-7-16(21)8-10-17/h7-13H,1-6H3
    • InChI Key: QORLLYCYONZQEH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 360.10888Da
  • Monoisotopic Mass: 360.10888Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 9.2Ų
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